Cas no 70333-06-1 (4,8,8-trimethyloxocan-2-one)

• Product Name: 4,8,8-trimethyloxocan-2-one
• CAS No: 70333-06-1
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 1743423
• PubChem ID: 112204
• Update Time: 2025-04-21

4,8,8-trimethyloxocan-2-one Chemical and Physical Properties

Names and Identifiers

• 4,8,8-trimethyloxocan-2-one
• 2-oxocanone, 4,8,8-trimethyl-
• DTXSID80887699
• 70333-06-1
• JUYPSDYNGRGPOO-UHFFFAOYSA-N

• Inchi： 1S/C10H18O2/c1-8-5-4-6-10(2,3)12-9(11)7-8/h8H,4-7H2,1-3H3
• InChI Key： JUYPSDYNGRGPOO-UHFFFAOYSA-N
• SMILES： O1C(CC(C)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3